Cas no 42266-03-5 (3,5-dichloro-N-methylaniline)

• Product Name: 3,5-dichloro-N-methylaniline
• CAS No: 42266-03-5
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• MDL: MFCD11152112
• CID: 2827161
• PubChem ID: 12377757
• Update Time: 2025-06-09

3,5-dichloro-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-methylaniline
• F79516
• CS-0261030
• Z335266770
• MFCD11152112
• DTXSID30495223
• SCHEMBL463751
• JTUADIPAALOMFL-UHFFFAOYSA-N
• FS-4442
• N-methyl-3,5-dichloroaniline
• 42266-03-5
• AKOS000254660
• EN300-76752
• DTXCID30446033
• 856-213-1

• MDL： MFCD11152112
• Inchi： 1S/C7H7Cl2N/c1-10-7-3-5(8)2-6(9)4-7/h2-4,10H,1H3
• InChI Key： JTUADIPAALOMFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC)Cl

Computed Properties

• Exact Mass: 174.9955546g/mol
• Monoisotopic Mass: 174.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-dichloro-N-methylaniline

Professional Introduction to 3,5-Dichloro-N-methylaniline (CAS No. 42266-03-5)

3,5-Dichloro-N-methylaniline is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 42266-03-5, has garnered considerable attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both chlorine substituents and a methylamine group makes it a valuable building block for further chemical modifications, enabling the development of novel therapeutic agents.

The structural attributes of 3,5-dichloro-N-methylaniline contribute to its reactivity and utility in synthetic chemistry. The chlorine atoms at the 3rd and 5th positions relative to the aromatic ring introduce electrophilic centers, facilitating nucleophilic substitution reactions. Concurrently, the N-methyl group enhances the compound's solubility and stability, making it more amenable to further functionalization. These properties have positioned it as a preferred candidate in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological significance.

In recent years, advancements in medicinal chemistry have highlighted the importance of 3,5-dichloro-N-methylaniline in the development of new drugs. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and improved metabolic profiles. For instance, studies have demonstrated its utility in creating derivatives that exhibit potent activity against various targets, including enzymes and receptors implicated in inflammatory and infectious diseases. The compound's versatility has also been explored in the synthesis of antimicrobial agents, where its chlorinated aromatic core contributes to increased efficacy against resistant bacterial strains.

The pharmaceutical industry has been particularly interested in 3,5-dichloro-N-methylaniline due to its potential as a precursor for drug candidates. Its incorporation into larger molecular frameworks allows for fine-tuning of pharmacokinetic properties, such as bioavailability and half-life. Furthermore, the compound's role in generating libraries of diverse compounds has been instrumental in high-throughput screening programs aimed at identifying novel therapeutic entities. The integration of computational methods with traditional synthetic approaches has further accelerated the discovery process, enabling rapid optimization of lead compounds derived from CAS No. 42266-03-5.

Recent research has also shed light on the mechanistic aspects of reactions involving 3,5-dichloro-N-methylaniline. Investigations into transition metal-catalyzed cross-coupling reactions have revealed that this compound serves as an effective ligand for palladium and copper complexes, facilitating C-C bond formations under mild conditions. Such findings have not only expanded synthetic methodologies but also provided insights into how electronic modifications can influence reaction outcomes. These discoveries underscore the compound's importance as a scaffold for developing catalytic systems that are more efficient and sustainable.

The agrochemical sector has similarly benefited from the applications of 3,5-dichloro-N-methylaniline. Its derivatives have been explored as intermediates in the synthesis of herbicides and fungicides, where their structural features contribute to improved crop protection solutions. The ability to modify both aromatic and amine functionalities allows for the creation of compounds with tailored biological activities. This adaptability has made it a cornerstone in efforts to develop environmentally friendly agrochemicals that minimize ecological impact while maintaining high efficacy.

The future prospects for 3,5-dichloro-N-methylaniline are promising, with ongoing studies focusing on expanding its utility in drug discovery and material science. Innovations in green chemistry are driving efforts to develop synthetic routes that reduce waste and energy consumption, aligning with global sustainability goals. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches to harnessing this compound's potential fully. As research continues to uncover new applications and refine synthetic strategies, CAS No. 42266-03-5 is poised to remain a pivotal component in advanced chemical research.